Cas no 2229147-18-4 (4-(2-bromopropyl)-1H-pyrazole)

• Product Name: 4-(2-bromopropyl)-1H-pyrazole
• CAS No: 2229147-18-4
• MF: C₆H₉BrN₂
• MW: 189.053060293198
• CID: 5853318
• PubChem ID: 165645208
• Update Time: 2025-09-27

4-(2-bromopropyl)-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

• 4-(2-bromopropyl)-1H-pyrazole
• EN300-1906023
• 2229147-18-4

• Inchi： 1S/C6H9BrN2/c1-5(7)2-6-3-8-9-4-6/h3-5H,2H2,1H3,(H,8,9)
• InChI Key： NPNYQXCGENFMPZ-UHFFFAOYSA-N
• SMILES： BrC(C)CC1C=NNC=1

Computed Properties

• Exact Mass: 187.99491g/mol
• Monoisotopic Mass: 187.99491g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 9
• Rotatable Bond Count: 2
• Complexity: 87.1
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 28.7Ų

Additional information on 4-(2-bromopropyl)-1H-pyrazole

Introduction to 4-(2-bromopropyl)-1H-pyrazole (CAS No. 2229147-18-4)

The compound 4-(2-bromopropyl)-1H-pyrazole (CAS No. 2229147-18-4) is a heterocyclic organic compound with significant potential in various chemical and pharmaceutical applications. This compound belongs to the pyrazole family, which is a five-membered ring consisting of two adjacent nitrogen atoms and three carbon atoms. The pyrazole ring in this compound is substituted at the 4-position with a bromoalkyl group, specifically a propyl chain bearing a bromine atom. This substitution pattern imparts unique electronic and steric properties to the molecule, making it a valuable building block in organic synthesis.

Recent advancements in synthetic chemistry have highlighted the importance of pyrazole derivatives as versatile intermediates in drug discovery and material science. The bromine atom in the side chain of 4-(2-bromopropyl)-1H-pyrazole serves as an excellent leaving group, enabling nucleophilic substitution reactions. This reactivity makes the compound highly useful in constructing complex molecular architectures, such as bioactive molecules and advanced materials.

One of the most promising applications of 4-(2-bromopropyl)-1H-pyrazole lies in its role as an intermediate in the synthesis of antiviral agents. Researchers have demonstrated that pyrazole derivatives can inhibit viral replication by targeting specific enzymes or proteins involved in the viral life cycle. For instance, studies have shown that certain pyrazole-based compounds exhibit potent activity against influenza virus and other RNA viruses, suggesting that CAS No. 2229147-18-4 could be a key precursor in developing novel antiviral therapies.

In addition to its pharmaceutical applications, 4-(2-bromopropyl)-1H-pyrazole has also garnered attention in the field of polymer chemistry. The bromine atom in the side chain can be utilized to introduce functionality into polymer backbones, enabling the creation of stimuli-responsive materials. These materials can exhibit properties such as temperature sensitivity or pH responsiveness, making them suitable for applications in drug delivery systems and sensors.

From a synthetic standpoint, the preparation of CAS No. 2229147-18-4 involves a multi-step process that typically begins with the synthesis of pyrazole derivatives followed by alkylation to introduce the bromopropyl group. Recent studies have explored greener and more efficient methods for this synthesis, such as using microwave-assisted techniques or catalytic systems to enhance reaction yields and reduce environmental impact.

The toxicological profile of 4-(2-bromopropyl)-1H-pyrazole is another area of active research. While pyrazoles are generally considered non-toxic at low concentrations, the presence of bromine may influence their toxicity profiles. Preliminary studies suggest that this compound exhibits low acute toxicity; however, further investigations are required to fully understand its long-term effects on human health and the environment.

In conclusion, CAS No. 2229147-18-4, or 4-(2-bromopropyl)-1H-pyrazole, is a versatile compound with diverse applications across multiple disciplines. Its unique chemical structure and reactivity make it an invaluable tool in organic synthesis, drug discovery, and materials science. As research continues to uncover new uses for this compound, its significance in both academic and industrial settings is expected to grow significantly.